Cas no 2248362-21-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[ethyl(propan-2-yl)amino]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[ethyl(propan-2-yl)amino]benzoate
• CAS No: 2248362-21-0
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 5884156
• PubChem ID: 165727633
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[ethyl(propan-2-yl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

• 2248362-21-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[ethyl(propan-2-yl)amino]benzoate
• EN300-6519428

• Inchi： 1S/C20H20N2O4/c1-4-21(13(2)3)15-11-9-14(10-12-15)20(25)26-22-18(23)16-7-5-6-8-17(16)19(22)24/h5-13H,4H2,1-3H3
• InChI Key： LUKXUPLEQNVPMJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)N(CC)C(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 352.14230712g/mol
• Monoisotopic Mass: 352.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[ethyl(propan-2-yl)amino]benzoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[ethyl(propan-2-yl)amino]benzoate: A Comprehensive Overview

The compound with CAS No. 2248362-21-0, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[ethyl(propan-2-yl)amino]benzoate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its complex structure, which combines a benzoate group with a substituted isoindole moiety. The benzoate group is attached to the isoindole ring via a methylene bridge, while the 4-[ethyl(propan-2-yl)amino] substituent introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its unique biocompatibility and controlled release properties. Researchers have demonstrated that the isoindole ring can act as a versatile platform for incorporating various functional groups, making it an ideal candidate for designing targeted drug delivery vehicles. The ethyl(propan-2-yl)amino group has been shown to enhance solubility and stability in physiological environments, which are critical factors for drug efficacy.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent cyclization reactions. The use of mild reaction conditions has been reported to significantly improve yields and reduce side reactions. This approach not only ensures the preservation of sensitive functional groups but also aligns with the principles of green chemistry.

From a structural perspective, the 1,3-dioxo functionality within the isoindole ring contributes to the molecule's rigidity and planarity, which are essential for its electronic properties. These properties have been leveraged in the development of advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in computational chemistry have enabled detailed modeling of the compound's electronic structure, providing insights into its potential applications in next-generation electronic materials.

The benzoate group in this compound plays a crucial role in modulating its reactivity and selectivity. Studies have shown that this group can participate in hydrogen bonding interactions, which are vital for stabilizing supramolecular assemblies. This feature has been exploited in the design of self-assembling materials for applications in nanotechnology and biotechnology.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance its scalability and cost-effectiveness. Additionally, investigations into its pharmacokinetic properties are expected to shed light on its suitability for therapeutic applications. The integration of this compound into advanced drug delivery systems holds promise for addressing unmet medical needs and improving patient outcomes.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[ethyl(propan-2-y l)amino]benzoate represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in pharmaceuticals, materials science, and beyond. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations.